Cas no 953014-61-4 (N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-(propan-2-yloxy)benzamide)

• Product Name: N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-(propan-2-yloxy)benzamide
• CAS No: 953014-61-4
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 6332419
• PubChem ID: 16867116
• Update Time: 2025-10-19

N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-(propan-2-yloxy)benzamide
• N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]-4-propan-2-yloxybenzamide
• 4-isopropoxy-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)benzamide
• 953014-61-4
• N-{[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl}-4-(propan-2-yloxy)benzamide
• F2493-0661
• AKOS024651746

• Inchi： 1S/C21H22N2O4/c1-14(2)26-19-10-6-16(7-11-19)21(24)22-13-17-12-20(27-23-17)15-4-8-18(25-3)9-5-15/h4-12,14H,13H2,1-3H3,(H,22,24)
• InChI Key： UDKUOLHGGGYROF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(NCC1C=C(C2C=CC(=CC=2)OC)ON=1)=O)C(C)C

Computed Properties

• Exact Mass: 366.15795719g/mol
• Monoisotopic Mass: 366.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 73.6Ų

Additional information on N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-(propan-2-yloxy)benzamide

Comprehensive Overview of N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-(propan-2-yloxy)benzamide (CAS No. 953014-61-4)

N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-(propan-2-yloxy)benzamide (CAS No. 953014-61-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The compound features a 1,2-oxazole core, a 4-methoxyphenyl group, and a propan-2-yloxybenzamide moiety, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating various conditions.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-(propan-2-yloxy)benzamide aligns with this trend, as its structure suggests possible interactions with enzymes or receptors involved in inflammation, metabolic disorders, or cellular signaling. This has led to increased searches for "oxazole derivatives in drug discovery" and "CAS 953014-61-4 applications" among scientists and industry professionals.

The synthesis of N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-(propan-2-yloxy)benzamide involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and lipophilicity are key factors influencing its bioavailability, a topic frequently queried in academic forums. Additionally, the compound's solubility and stability under various conditions are critical for formulation development, making it a subject of ongoing optimization studies.

From an industrial perspective, CAS 953014-61-4 is often discussed in the context of high-throughput screening and structure-activity relationship (SAR) studies. Its methoxyphenyl-oxazole scaffold is comparable to other pharmacologically active compounds, sparking interest in its potential as a lead compound for new therapeutics. Questions like "How does 953014-61-4 compare to similar benzamide derivatives?" or "What are the patent statuses for oxazole-based drugs?" reflect the compound's relevance in intellectual property and competitive research landscapes.

Environmental and safety profiles are also critical considerations for N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-(propan-2-yloxy)benzamide. While not classified as hazardous, its handling requires standard laboratory precautions. Researchers often search for "953014-61-4 safety data sheets" or "oxazole compound biodegradability," highlighting the growing emphasis on sustainable chemistry practices.

In conclusion, N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-(propan-2-yloxy)benzamide represents a promising area of exploration in medicinal chemistry. Its structural complexity and functional diversity position it as a valuable tool for addressing unmet medical needs, particularly in the era of personalized medicine and AI-driven drug design. As interest in heterocyclic compounds continues to rise, this compound is likely to remain a focal point for innovation and collaboration across scientific disciplines.